Cas no 50921-38-5 (1-(4-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 50921-38-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD11037068
• CID: 2625055
• PubChem ID: 23295038
• Update Time: 2025-04-21

1-(4-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)cyclobutane-1-carboxylic acid
• 50921-38-5
• DTXSID20632645
• MFCD11037068
• AKOS005136987
• AB90959
• SCHEMBL3485961
• DB-190519
• Z390130606
• CS-0136663
• 1-(p-Tolyl)cyclobutanecarboxylicacid
• SY205544
• EN300-258490
• 1-(4-methylphenyl)cyclobutanecarboxylic acid
• AS-38978
• 1-(p-tolyl)cyclobutane-1-carboxylic acid
• 1-(p-Tolyl)cyclobutanecarboxylic acid
• ACA92138
• 826-268-6
• DTXCID90583397

• MDL： MFCD11037068
• Inchi： 1S/C12H14O2/c1-9-3-5-10(6-4-9)12(11(13)14)7-2-8-12/h3-6H,2,7-8H2,1H3,(H,13,14)
• InChI Key： GFNPCJCIUWSWIV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(C)=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 340.7±21.0 °C at 760 mmHg
• Flash Point: 157.9±16.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-methylphenyl)cyclobutane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)